Synthesis of optically pure [60]fullerene e,e,e-tris adducts†‡

Chemical Communications Pub Date: 2013-04-19 DOI: 10.1039/C3CC41409D

Abstract

The reaction of readily available optically active Si-tethered tris(malonates) with C60 gave easily separable diastereoisomers differing by the absolute configuration of the inherently chiral addition pattern on the fullerene core. The absolute configuration of the e,e,e addition pattern has been unambiguously determined using X-ray crystal structure analysis.

Graphical abstract: Synthesis of optically pure [60]fullerene e,e,e-tris adducts
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